molecular formula C18H16N2O3 B5442186 ethyl 3-[(4-oxo-3(4H)-quinazolinyl)methyl]benzoate

ethyl 3-[(4-oxo-3(4H)-quinazolinyl)methyl]benzoate

Cat. No. B5442186
M. Wt: 308.3 g/mol
InChI Key: ILFCRDOOKVFODZ-UHFFFAOYSA-N
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Description

The compound “ethyl 3-[(4-oxo-3(4H)-quinazolinyl)methyl]benzoate” is a derivative of quinazolinone, which is a class of organic compounds with a bicyclic structure, consisting of a benzene ring fused to a quinazoline group. Quinazolinones and their derivatives have been found to exhibit a wide range of biological activities .


Molecular Structure Analysis

The molecular structure of this compound would consist of a quinazolinone core, with a benzoate ester group attached at the 3-position, and an ethyl group attached to the oxygen of the ester group. The 4-oxo group indicates a carbonyl group (=O) at the 4-position of the quinazolinone ring .


Chemical Reactions Analysis

As for the chemical reactions, quinazolinones are known to participate in various chemical reactions. They can act as electrophiles and undergo nucleophilic addition reactions. The carbonyl group in the 4-oxo position can also undergo typical carbonyl reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific substituents and their positions. Generally, quinazolinones are crystalline solids. The presence of the ester group might make the compound more lipophilic .

Mechanism of Action

The mechanism of action of quinazolinone derivatives can vary widely depending on the specific functional groups present and the biological target. Some quinazolinones have been found to have antimicrobial, anticancer, and anti-inflammatory activities .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with all chemicals, it should be handled with appropriate safety precautions .

Future Directions

The study of quinazolinone derivatives is a rich field with many potential directions for future research. These could include the synthesis of new derivatives, investigation of their biological activities, and development of pharmaceutical applications .

properties

IUPAC Name

ethyl 3-[(4-oxoquinazolin-3-yl)methyl]benzoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16N2O3/c1-2-23-18(22)14-7-5-6-13(10-14)11-20-12-19-16-9-4-3-8-15(16)17(20)21/h3-10,12H,2,11H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ILFCRDOOKVFODZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CC=CC(=C1)CN2C=NC3=CC=CC=C3C2=O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

308.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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